Reducing carbon dioxide to value-added chemicals by electrolysis is a promising strategy to substitute fossil-based processes. Research on CO2 electrolysis has vastly progressed, focusing on catalysis and electrode design, leaving an essential question on the central part of the electrolyzer: Which type of ion exchange membrane is best suited for CO2 electrolysis from an economic perspective? To address this question, holistic process optimization of CO2 reduction and product purification is applied. The findings demonstrate that CO2 electrolysis with an anion exchange membrane shows competitive production costs for CO of 796 €/tCO, outperforming cation exchange and bipolar membranes. Unlike often described, the CO2 pumping effect does not significantly impair the economics but offers an efficient indirect regeneration of dissociated CO2. Furthermore, the results emphasize selective reduction of CO2 rather than co-electrolysis of CO2 and H2O. While pointing to a positive economic perspective, life-cycle assessment highlights the need to minimize CO2 emissions related to electricity consumption and incomplete CO2 utilization.

Stretch-Rechargeable Battery

The oxygen evolution reaction (OER) is crucial in systems for sustainable production of hydrogen and other fuels. Catalytic OER materials often undergo potential-induced redox transitions localized at metal sites. For volume-active catalyst-materials, these are necessarily coupled to charge-compensating relocation of ions entering or leaving the material, which is insufficiently understood. The binding mode and mechanistic role of redox-inert ions for a cobalt-based oxyhydroxide material (CoCat) when operated at neutral pH in potassium-phosphate (KPi) electrolyte are investigated by i) determination of K:Co and P:Co stoichiometries for various KPi-concentrations and electrode potentials, ii) operando X-ray spectroscopy at the potassium and cobalt K-edges, and iii) novel time-resolved X-ray experiments facilitating comparison of K-release and Co-oxidation kinetics. Potassium likely binds non-specifically within water layers interfacing Co-oxyhydoxide fragments involving potassium–phosphate ion pairs. The potassium-release kinetics are potential-independent with a fast-phase time-constant of about 5 s and thus clearly slower than the potential-induced Co oxidation of about 300 ms. It is concluded that the charge-compensating ion flow is realized neither by potassium nor by phosphate ions, but by protons. The results reported here are likely relevant also for a broader class of volume-active OER catalyst materials and for the amorphized near-surface regions of microcrystalline materials.

The rise of paper electronics has been accelerated due to the public push for sustainability. Electronic waste can potentially be avoided if certain materials in electronic components can be substituted for greener alternatives such as paper. Within this report, it is demonstrated that conductive polymers poly(3,4-ethylenedoxythiophene) (PEDOT), polypyrrole, and polythiophene, can be synthesized by screen printing combined with vapor phase polymerization on paper substrates and further incorporated into functional electronic components. High patterning resolution (100 µm) is achieved for all conductive polymers, with PEDOT showing impressive sheet resistance values. PEDOT is incorporated as conductive circuitry and as the active material in all-printed electrochromic displays. The conductive polymer circuits allow for functional light emitting diodes, while the electrochromic displays are comparable to commercial displays utilizing PEDOT on plastic substrates.

Biodegradable Polymers

Algal Biochars

The quality of the tin dioxide interface has an important impact on the performance of perovskite solar cells. Herein, a facile potassium acetate strategy to effectively treat the SnO2/perovskite interface and enhance the film quality of perovskite crystals is used. The defect density at the interface can be reduced, thereby suppressing the nonradiative recombination of excitons. Enhanced performance of the two-step deposited perovskite device is obtained with an open-circuit voltage (VOC) of 1.173 V, a fill factor of 78.31%, and a power conversion efficiency of 23.63%.

Organic–inorganic halide perovskite materials have attracted wide attention and research because of their adjustable bandgap, high absorption coefficient, and simple preparation methods. The power conversion efficiency (PCE) of single-junction perovskite cells has increased from 3.8% to 26% in recent years. Using bandgap complementary photovoltaic technology to pair wide-bandgap with low bandgap perovskites to build all-perovskite tandem solar cells (all-PTSCs) is one of the best strategies to break the limitation of Shockley-Queisser (SQ), which is expected to obtain a PCE higher than 30% at low cost. In this brief review, the structure and working principle of all-PTSCs is first introduced. Then the latest progress of each component of tandem devices is reviewed according to the two different tandem modes of 2-terminal (2-T) and 4-terminal (4-T). Besides, the existing problems and optimization strategies of different components are discussed. Finally, the future development of all-PTSCs is prospected.

The oxygen evolution reaction (OER) has proved to be a hard-to-overlook impediment for the development of water splitting devices, metal-air batteries, or photo-electrochemical cells, to name but a few. Electro- and photo-electrocatalysts, designed using inexpensive materials, that demand low overpotential values to smoothly drive OER in either electrolyzer devices or proton-exchange membrane cells, as well as withstand harsh conditions and repetitive cycling, are fervently desired by the industry. Transition metal dichalcogenides (TMDs), namely MoS2, WS2, MoSe2 and WSe2 as the main representatives, especially when engineered via exfoliation methods, have been highlighted as modular scaffolds for electrocatalytic applications, owed to their ability to have their intrinsic characteristics fine-tuned. In this review, the goal is to highlight the role of exfoliation, as a means of ability engineering, by presenting significant works where these TMDs constitute the core part for OER-catalyzing nanohybrid systems.

There is a need to generate micro-scale indicators to measure progress towards meeting Sustainable Development Goals (SDGs) 6 and 8. In this sense, this study applies Social Life Cycle Assessment, including Quality of Employment (QoE) and Adequate Public Water Supply (AWS) indicators to assess the social performance of Mexico City's water cycle to identify the level (low, medium and high) of the potential risk of social impact (PR). The results show that the labor hours (WH) required by 1m3 of water in Mexico City is equivalent to 0.062 WH. The QoE indicator shows that 94% of WH are associated with high PR due to low wages. For AWS, 5% is associated with a high PR for local communities in the Cutzamala system due to poor water quality and consumption of bottled water. This case study demonstrates that progress on QoE and AWS indicators can significantly contribute to achieving SDGs 6 and 8 in the water management of communities involved in Mexico City's water cycle.